![molecular formula C17H20O3 B3936057 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene](/img/structure/B3936057.png)
2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene
Overview
Description
2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene, also known as MMPEB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes. Specifically, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition may lead to an increase in the levels of acetylcholine in the brain, which may have implications for the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been shown to have antioxidant properties, which may have implications for the treatment of diseases such as cancer. 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has also been shown to have anti-inflammatory properties, which may have implications for the treatment of diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene is that it is relatively easy to synthesize, making it readily available for use in lab experiments. Additionally, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been shown to be relatively stable, which may make it a useful tool for long-term experiments. However, one limitation of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are a number of future directions for research on 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene. One area of interest is the development of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene-based drugs for the treatment of diseases such as Alzheimer's and cancer. Another area of interest is the synthesis of novel polymers using 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene as a building block. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene and its potential applications in various fields.
Scientific Research Applications
2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been investigated for its ability to inhibit the activity of certain enzymes, which may have implications for the treatment of diseases such as cancer and Alzheimer's. In materials science, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been used as a building block for the synthesis of novel polymers with unique properties. In environmental science, 2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene has been studied for its potential use as a sorbent for the removal of pollutants from water.
properties
IUPAC Name |
2-methoxy-4-methyl-1-[2-(3-methylphenoxy)ethoxy]benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O3/c1-13-5-4-6-15(11-13)19-9-10-20-16-8-7-14(2)12-17(16)18-3/h4-8,11-12H,9-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPVDYYVQAVUEEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCOC2=C(C=C(C=C2)C)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 6469155 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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